Cas no 1339707-42-4 (4-(3,5-Dichlorophenyl)butan-1-amine)

• Product Name: 4-(3,5-Dichlorophenyl)butan-1-amine
• CAS No: 1339707-42-4
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• CID: 5776695
• PubChem ID: 23544224
• Update Time: 2025-06-30

4-(3,5-Dichlorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1339707-42-4
• CS-0286663
• EN300-1965728
• SCHEMBL8326847
• AKOS013528372
• 4-(3,5-dichlorophenyl)butan-1-amine
• Benzenebutanamine, 3,5-dichloro-
• 4-(3,5-Dichlorophenyl)butan-1-amine

• Inchi： 1S/C10H13Cl2N/c11-9-5-8(3-1-2-4-13)6-10(12)7-9/h5-7H,1-4,13H2
• InChI Key： KNPDEAFZYBHDCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)CCCCN)Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 310.8±32.0 °C(Predicted)
• pka: 10.42±0.10(Predicted)

Additional information on 4-(3,5-Dichlorophenyl)butan-1-amine

4-(3,5-Dichlorophenyl)butan-1-amine: A Comprehensive Overview

4-(3,5-Dichlorophenyl)butan-1-amine, also known by its CAS number 1339707-42-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

The molecular structure of 4-(3,5-Dichlorophenyl)butan-1-amine consists of a butanamine backbone attached to a dichlorophenyl group at the fourth position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for a wide range of chemical reactions and applications.

Recent studies have highlighted the potential of 4-(3,5-Dichlorophenyl)butan-1-amine in the development of novel materials for energy storage systems. Researchers have explored its role as a precursor in the synthesis of advanced polymers and composites, which exhibit enhanced mechanical and thermal stability.

In addition to its material science applications, this compound has shown promise in pharmaceutical research. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied, with findings published in leading chemistry journals.

The synthesis of 4-(3,5-Dichlorophenyl)butan-1-amine typically involves multi-step reactions, including nucleophilic substitution and amine alkylation processes. These methods have been optimized to achieve high yields and purity levels, ensuring the compound's reliability for large-scale applications.

The latest research on this compound has focused on its application in catalysis. Scientists have discovered that it can serve as an effective ligand in transition metal-catalyzed reactions, significantly improving reaction efficiency and selectivity.

In conclusion, 4-(3,5-Dichlorophenyl)butan-1-amine, with its CAS number 1339707-42-4, represents a valuable tool in modern chemistry. Its diverse applications and ongoing research highlight its importance as a key compound in both academic and industrial settings.